5α-Dihydrocortisol
5α-Dihydrocortisol
Brand Name:
Vulcanchem
CAS No.:
516-41-6
VCID:
VC0123576
InChI:
InChI=1S/C21H32O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h12,14-16,18,22,24,26H,3-11H2,1-2H3/t12-,14-,15-,16-,18+,19-,20-,21-/m0/s1
SMILES:
CC12CCC(=O)CC1CCC3C2C(CC4(C3CCC4(C(=O)CO)O)C)O
Molecular Formula:
C21H32O5
Molecular Weight:
364.5 g/mol
5α-Dihydrocortisol
CAS No.: 516-41-6
Reference Standards
VCID: VC0123576
Molecular Formula: C21H32O5
Molecular Weight: 364.5 g/mol
CAS No. | 516-41-6 |
---|---|
Product Name | 5α-Dihydrocortisol |
Molecular Formula | C21H32O5 |
Molecular Weight | 364.5 g/mol |
IUPAC Name | (5S,8S,9S,10S,11S,13S,14S,17R)-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-2,4,5,6,7,8,9,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-3-one |
Standard InChI | InChI=1S/C21H32O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h12,14-16,18,22,24,26H,3-11H2,1-2H3/t12-,14-,15-,16-,18+,19-,20-,21-/m0/s1 |
Standard InChIKey | ACSFOIGNUQUIGE-SERXDUEGSA-N |
Isomeric SMILES | C[C@]12CCC(=O)C[C@@H]1CC[C@@H]3[C@@H]2[C@H](C[C@]4([C@H]3CC[C@@]4(C(=O)CO)O)C)O |
SMILES | CC12CCC(=O)CC1CCC3C2C(CC4(C3CCC4(C(=O)CO)O)C)O |
Canonical SMILES | CC12CCC(=O)CC1CCC3C2C(CC4(C3CCC4(C(=O)CO)O)C)O |
Synonyms | 11β,17,21-Trihydroxy-5α-pregnane-3,20-dione; 11β,17,21-Trihydroxy-5α-pregnane-3,20-dione; 11β,17α,21-Trihydroxy-5α-pregnane-3,20-dione; 5α-Dihydrocortisol; 5α-Pregnan-11β,17α,21-triol-3,20-dione; Allodihydrocortisol; Allodihydrohydrocortisone; Allopr |
PubChem Compound | 12816693 |
Last Modified | Nov 11 2021 |
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